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Compound of Interest

Compound Name: YM-26734

Cat. No. B057248

Technical Support Center: YM-26734

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the potential off-target effects of YM-26734 for researchers, scientists, and
drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary molecular target of YM-26734?

YM-26734 is a competitive inhibitor of secretory phospholipase A2 (sSPLA2) enzymes. It
demonstrates a broad inhibitory profile against several sSPLA2 subtypes, including sPLA2-X, -
lIA, -IID, -V, and -lIE.[1][2][3] Its mechanism of action involves binding to the active site of these
enzymes, which prevents the hydrolysis of phospholipids and the subsequent release of
arachidonic acid, a precursor for pro-inflammatory mediators like prostaglandins and
leukotrienes.[2]

Q2: What is the known selectivity profile of YM-267347 Are there any known enzymes that it
does not inhibit?

YM-26734 is noted for its specificity. It displays minimal activity against sPLA2-IIF and has
been shown to have no activity against cytosolic PLA2 (cPLA2), cyclooxygenase (COX), and
lipoxygenase (LOX) enzymes.[1][3] This selectivity is a key feature, as it allows researchers to
specifically probe the role of SPLA2 in inflammatory processes without the confounding effects
of inhibiting these other key enzymes in the arachidonic acid cascade.
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Q3: Has YM-26734 been screened against a panel of kinases or other off-target proteins?

Publicly available literature does not contain data from broad kinase screening panels or
comprehensive off-target binding assays for YM-26734. The majority of published research
focuses on its activity and selectivity within the phospholipase A2 family and related
inflammatory pathways. Therefore, while its selectivity against cPLA2, COX, and LOX is
established, its activity against other protein families, such as kinases, GPCRs, or ion
channels, is not well-documented in the public domain.

Q4: | am observing an unexpected phenotype in my cell-based assay after treatment with YM-
26734. Could this be an off-target effect?

While YM-26734 is known to be a selective sPLA2 inhibitor, an unexpected phenotype could
potentially stem from an off-target effect, especially at higher concentrations. It is also possible
that the observed effect is a downstream consequence of SPLA2 inhibition that was not
anticipated in your specific experimental model. To investigate this, consider the
troubleshooting steps outlined in the guide below, such as performing dose-response
experiments, using structurally unrelated sPLA2 inhibitors as controls, and attempting to rescue
the phenotype by adding downstream metabolites of the sSPLA2 pathway.

Quantitative Data Summary

Table 1: Inhibitory Activity of YM-26734 against various sPLAZ2 Isoforms

sPLA2 Isoform IC50 (pM) Source
SPLA2-X 0.2 [1]
SPLA2-IIA 1 [1]
SPLA2-1ID 1 [1]
SPLA2-V 1 [1]
SPLA2-IIE 3 [1]
Rabbit Platelet SPLA2-I1A 0.085
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Potential off-target effects of YM-26734]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b057248#potential-
off-target-effects-of-ym-26734]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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